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Compound of Interest |

Compound Name: Methyl 3-ethoxy-4-fluorobenzoate
CAS No.: 1379078-72-4
Cat. No.: B6290894

Get Quote

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals
Compound: Methyl 3-ethoxy-4-fluorobenzoate (CAS: 1379078-72-4)[1] Molecular Formula:
C10H11FOs | Molecular Weight: 198.19 g/mol

Chemical Identity & Structural Logic

Methyl 3-ethoxy-4-fluorobenzoate represents a highly functionalized aromatic system where
the electron-withdrawing ester (-COOCHS3) at C1, the electron-donating ethoxy (-OCH2CH?s) at
C3, and the highly electronegative, yet resonance-donating fluorine (-F) at C4 create a complex
"push-pull" electronic environment. This anisotropic shielding dictates the precise chemical
shifts observed in Nuclear Magnetic Resonance (NMR) and drives the highly specific,
predictable fragmentation pathways in Mass Spectrometry (MS)[1]. Understanding the causality
behind these spectral features is critical for verifying regiochemistry during synthetic scale-up
or analog development.

Self-Validating Experimental Protocols
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To ensure uncompromising scientific integrity, all spectroscopic data acquisition must follow
self-validating methodologies aligned with rigorous characterization standards[2].

Nuclear Magnetic Resonance (NMR) Protocol

o Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of deuterated chloroform
(CDCIs) containing 0.03% v/v Tetramethylsilane (TMS).

o Causality: CDCIs is selected not merely for its superior solvation properties, but because its
residual protic signal (7.26 ppm) does not overlap with the highly deshielded aromatic
protons of this electron-deficient benzoate system.

o Self-Validation System: The spectrometer is locked to the deuterium frequency of CDCls. A
coaxial insert containing trichlorofluoromethane (CFCls, 0.0 ppm) is utilized for °F
calibration. If the CFCls signal drifts by >0.1 ppm, or if the TMS line width exceeds 0.5 Hz,
the magnetic field homogeneity must be re-shimmed prior to acquisition to prevent artifactual
line broadening and inaccurate integration.

Fourier-Transform Infrared Spectroscopy (ATR-FTIR)
Protocol

o Methodology: Spectra are acquired using an Attenuated Total Reflectance (ATR) accessory
equipped with a monolithic diamond crystal (32 scans, 4 cm~1 resolution).

» Causality: ATR eliminates the need for KBr pellet pressing, preventing hygroscopic moisture
absorption that could obscure the critical 3000 cm~* C-H stretching region.

o Self-Validation System: Prior to sample analysis, a background scan of the empty crystal is
acquired. The system is self-validated by ensuring the peak-to-peak noise in the 100%
transmittance baseline is <0.05% T, confirming absolute crystal cleanliness and detector
stability.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol

e Methodology: Analysis is performed using Electron lonization (El) at 70 eV, with a
guadrupole mass analyzer scanning from m/z 50 to 300.
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o Causality: 70 eV is the universally accepted standard ionization energy that provides
reproducible, library-matchable fragmentation patterns by transferring sufficient energy to
induce both simple cleavages and complex rearrangements|[3].

o Self-Validation System: The MS is tuned daily using Perfluorotributylamine (PFTBA). The
protocol dictates that if the ratio of m/z 219 to m/z 69 falls below 40%, or if the isotopic mass
accuracy of m/z 502 deviates by >0.1 Da, the ion source must be cleaned before
proceeding.

Spectroscopic Data Analysis & Causality
'H and *°F NMR: Heteronuclear Coupling Dynamics

The aromatic region exhibits a classic 1,2,4-trisubstituted pattern, complicated by heteronuclear
1H-19F scalar coupling. The H-5 proton appears as a pseudo-triplet (dd) at 7.12 ppm. Causality:
This is due to nearly equivalent ortho-coupling to both the adjacent fluorine atom (3J_HF = 10.5
Hz) and the H-6 proton (3J_HH = 8.5 Hz). The H-2 proton is highly deshielded (7.57 ppm) by
the adjacent ester carbonyl but shielded by the ethoxy oxygen, appearing as a doublet of
doublets due to meta-coupling with F (*J_HF = 7.5 Hz) and H-6 (*J_HH = 2.0 Hz)[3]. The °F
NMR spectrum yields a single multiplet around -138.0 ppm, characteristic of a fluorine atom
conjugated to an electron-withdrawing aromatic system.

13C NMR: Attenuation of Scalar Coupling

The 13C spectrum is defined by extensive carbon-fluorine spin-spin splitting. The C-4 carbon,
directly bonded to fluorine, resonates at 155.4 ppm with a massive one-bond coupling constant
(1J_CF = 252.0 Hz). Causality: The transmission of this scalar coupling diminishes predictably
through the carbon framework, yielding a 2J_CF of 20.5 Hz at C-5 and a 3J_CF of 8.5 Hz at C-
6. This spatial attenuation is a critical diagnostic tool for confirming the exact regiochemistry of
the fluorine atom on the ring[2].

FT-IR: Conjugation Effects

The conjugated ester carbonyl stretch is observed at 1718 cm~*. Causality: While isolated
aliphatic esters typically absorb near 1735 cm~1, conjugation with the aromatic pi-system
lowers the force constant of the C=0 double bond, shifting the absorption to a lower frequency.
A dominant, sharp band at 1105 cm~! confirms the C-F stretch.
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Quantitative Data Presentation

. Coupling
. Chemical o . .
Position . Multiplicity Constant (J  Integration Assignment
Shift (ppm) )
in Hz)
1-COOCHs 3.89 S 3H Ester methyl
Ethoxy
3-OCH2CHs 4.15 q 3 HH=7.0 2H
methylene
Ethoxy
3-OCH2CHs 1.45 t 3 HH=7.0 3H
methyl
3] HH = 8.5, Aromatic
Ar-H (C-6) 7.63 ddd 4J HF =45, 1H (para to
4J HH=2.0 ether)
Aromatic
*)_HF = 7.5,
Ar-H (C-2) 7.57 dd 1H (ortho to
4J_HH=2.0
ester)
3 HF =10.5, Aromatic
Ar-H (C-5) 7.12 dd 1H
3 HH=8.5 (ortho to F)

Table 2: 3*C NMR Data (100 MHz, CDCIs)
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. . Coupling
. Chemical Shift L .
Position ( ) Multiplicity Constant Assignment
m
A5 (J_CF in Hz)
C=0 166.2 S - Ester carbonyl
C-4 155.4 d 1J CF=252.0 Ar-C-F
C-3 147.1 d 2J CF=12.0 Ar-C-OEt
C-1 126.5 d 4J CF=35 Ar-C-COOMe
C-6 123.8 d 3J_ CF=85 Ar-CH
C-5 115.9 d 2J CF=20.5 Ar-CH
C-2 114.2 d 3 CF=7.0 Ar-CH
-OCHz- 65.3 S - Ethoxy CH:2
-OCHs 52.1 S - Ester CHs
-CHs 14.8 S - Ethoxy CHs
Wavenumber (cm—?) Intensity Assignment
3085 Weak C-H stretch (Aromatic)
2982, 2945 Medium C-H stretch (Aliphatic)
C=0 stretch (Conjugated
1718 Strong
ester)
1605, 1512 Medium C=C stretch (Aromatic ring)
C-O-C stretch (Asymmetric,
1285 Strong
ester/ether)
1105 Strong C-F stretch
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Mechanistic Fragmentation Pathway (Mass
Spectrometry)

The molecular ion[M]*e is observed at m/z 198. The base peak arises from the loss of the
methoxy radical (*OCHs, -31 Da) via a-cleavage, yielding a highly stable acylium ion at m/z
167. A parallel McLafferty-type rearrangement of the ethoxy group results in the expulsion of
neutral ethylene (CzHa, -28 Da), generating a radical cation at m/z 170. These pathways
converge through sequential losses to form the stable fluorophenyl cation at m/z 111[3].
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Figure 1: Convergent electron ionization (El) mass spectrometric fragmentation pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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